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Introduction

Methyl 2-phenylnicotinate, with the chemical formula C13H11NO2 and a molecular weight of
213.23 g/mol , is a pyridine derivative of significant interest in organic synthesis and medicinal
chemistry.[1] Its structure, featuring a phenyl group at the 2-position of the pyridine ring and a
methyl ester at the 3-position, presents a versatile scaffold for the development of novel
compounds. This technical guide provides a comprehensive review of the currently available
scientific literature on methyl 2-phenylnicotinate, focusing on its synthesis, chemical
properties, and reported biological activities.

Physicochemical Properties

A summary of the basic physicochemical properties of methyl 2-phenylnicotinate is provided
in the table below.

Property Value Reference
CAS Number 188797-88-8 [1]
Molecular Formula C13H11NO2 [1]
Molecular Weight 213.23 g/mol [1]
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Synthesis and Characterization

Detailed experimental protocols for the synthesis of methyl 2-phenylnicotinate are not
extensively reported in the publicly available scientific literature. General synthetic strategies for
2-aryl-nicotinic acid esters often involve cross-coupling reactions, such as the Suzuki, Negishi,
or Stille reactions, which couple a halogenated nicotinic acid ester with a phenylboronic acid,
organozinc, or organotin reagent, respectively. Another potential route is the Hantzsch pyridine
synthesis, although specific conditions for this target molecule are not readily found.

Similarly, comprehensive spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for
methyl 2-phenylnicotinate is not widely available in public databases. The characterization of
related compounds, such as ethyl 2-methyl-6-phenylpyridine-3-carboxylate, has been
described and involves standard analytical techniques.[2] For instance, the structure of 2-
methyl-5-nitro-6-phenylnicotinohydrazide, a derivative, has been elucidated using *H NMR, 3C
NMR, and IR spectroscopy.[3][4]

Potential Biological Activities

While direct biological studies on methyl 2-phenylnicotinate are limited, research on related
2-phenylnicotinic acid derivatives suggests potential therapeutic applications.

Antifungal Activity

Derivatives of nicotinamide have been investigated for their antifungal properties. For example,
a study on 2-substituted nicotinamide derivatives identified compounds with potent activity
against Candida albicans.[5][6][7] The structure-activity relationship (SAR) studies in these
series highlight the importance of the substituent at the 2-position of the pyridine ring for
antifungal efficacy. While not directly testing methyl 2-phenylnicotinate, these findings
suggest that the 2-phenylnicotinate scaffold could be a valuable starting point for the design of
novel antifungal agents.

Anti-inflammatory Properties

Nicotinic acid and its derivatives are known to possess anti-inflammatory properties.[8][9][10]
[11] The mechanism of action is often linked to the modulation of inflammatory mediators.
Although no specific anti-inflammatory data for methyl 2-phenylnicotinate has been found, its
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structural similarity to other nicotinic acid derivatives suggests that it may exhibit similar
activities.

Experimental Protocols

Due to the limited availability of specific experimental data for methyl 2-phenylnicotinate, the
following sections provide generalized protocols for the synthesis and biological evaluation of
related nicotinic acid derivatives. These can serve as a starting point for the development of
specific methods for the target compound.

General Synthesis Workflow for 2-Aryl Nicotinic Acid
Esters (lllustrative)

The synthesis of 2-aryl nicotinic acid esters can be conceptually approached through a cross-
coupling reaction. The following diagram illustrates a general workflow for a Suzuki coupling
approach.

Starting Materials

[Methyl 2-ch|oronicotinate) [Phenylboronic acioD

Suzuki Coupling Reaction

Pd Catalyst (e.g., Pd(PPhs)a4)
Base (e.g., K2CO3)

Solvent (e.g., Toluene/Water)

Workup & Purification

Extraction
Chromatography

Methyl 2-phenylnicotinate
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Caption: General workflow for the synthesis of Methyl 2-phenylnicotinate via Suzuki coupling.

General Protocol for Antifungal Susceptibility Testing
(Broth Microdilution)

This protocol is adapted from studies on nicotinamide derivatives and can be used to assess
the antifungal activity of methyl 2-phenylnicotinate.[5]

o Preparation of Fungal Inoculum: A standardized suspension of the fungal strain (e.g.,
Candida albicans) is prepared in a suitable broth medium (e.g., RPMI-1640).

o Compound Dilution: A stock solution of methyl 2-phenylnicotinate in a suitable solvent
(e.g., DMSO) is prepared. Serial dilutions of the compound are then made in a 96-well
microtiter plate.

 Inoculation: The fungal inoculum is added to each well of the microtiter plate containing the
diluted compound.

 Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified
period (e.g., 24-48 hours).

o Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of the compound that inhibits visible fungal growth.

The workflow for this experimental protocol can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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